Cas no 899394-22-0 (2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione)
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione
-
- Inchi: 1S/C20H18N2O6/c1-25-9-4-8-22-18(14-5-3-10-27-14)21-19-16(20(22)24)17(23)13-7-6-12(26-2)11-15(13)28-19/h3,5-7,10-11H,4,8-9H2,1-2H3
- InChI Key: ANXUKZWNUVQACU-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CO2)N(CCCOC)C(=O)C2C(=O)C3=CC=C(OC)C=C3OC=2N=1
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-6318-2μmol |
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899394-22-0 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-6318-1mg |
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899394-22-0 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-6318-2mg |
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899394-22-0 | 90%+ | 2mg |
$59.0 | 2023-04-27 |
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione
Introduction to 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 899394-22-0)
2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione, identified by its CAS number 899394-22-0, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the chromeno[2,3-d]pyrimidine class, a scaffold that has been extensively studied for its potential biological activities. The structural features of this molecule, including its furan moiety, methoxy groups, and propyl substituents, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.
The synthesis and characterization of 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione involve intricate organic transformations that highlight the sophistication of modern synthetic methodologies. The presence of multiple functional groups such as furan derivatives and pyrimidine rings necessitates careful optimization of reaction conditions to achieve high yields and purity. Advanced techniques in spectroscopy and chromatography are employed to confirm the structural integrity of the compound, ensuring that it meets the stringent standards required for pharmaceutical applications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding affinity to various biological targets, including kinases and transcription factors. These interactions are critical for understanding its mechanism of action and for designing novel therapeutic strategies. The integration of machine learning algorithms has further enhanced the ability to identify promising analogs by analyzing large datasets of known bioactive compounds.
The pharmacological profile of 899394-22-0 is an area of active investigation. Preliminary in vitro studies have suggested that this compound may possess anti-proliferative properties, making it a candidate for further exploration in oncology research. The combination of chromeno[2,3-d]pyrimidine and furan moieties is particularly interesting because these structural elements have been associated with diverse biological functions. For instance, chromeno[2,3-d]pyrimidines have been reported to modulate enzyme activity and signal transduction pathways, while furan derivatives are known for their role in various metabolic processes.
In addition to its potential therapeutic applications, 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione may also find utility in agricultural chemistry. The structural complexity of this compound suggests that it could serve as a lead molecule for developing novel agrochemicals with enhanced efficacy and environmental safety. The methoxy and propyl substituents contribute to its lipophilicity, which is a desirable property for agrochemical formulations designed to improve bioavailability and target specificity.
The development of new synthetic routes for CAS No. 899394-22-0 is ongoing, with researchers focusing on optimizing yield and reducing environmental impact. Green chemistry principles are being increasingly adopted in the synthesis of complex heterocyclic compounds like this one. For example, solvent-free reactions and catalytic methods are being explored to minimize waste generation while maintaining high reaction efficiency. These approaches align with global efforts to promote sustainable practices in pharmaceutical manufacturing.
The role of 899394-22-0 in drug discovery is further underscored by its potential as a building block for more complex derivatives. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of analogs with tailored biological activities. High-throughput screening techniques are being employed to rapidly assess the efficacy of these derivatives against various disease targets. This combinatorial approach has revolutionized drug discovery by enabling the identification of lead compounds more efficiently than traditional methods.
The future prospects for 2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione are bright, with ongoing studies aimed at elucidating its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 899394-22-0 will play a crucial role in shaping the next generation of therapeutics.
899394-22-0 (2-(furan-2-yl)-8-methoxy-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)